5-(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C12H12ClN5OS
• Molecular Weight: 309.78 g/mol
• IUPAC Name: 3-(4-chloro-1,5-dimethylpyrazol-3-yl)-4-(furan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H12ClN5OS/c1-7-9(13)10(16-17(7)2)11-14-15-12(20)18(11)6-8-4-3-5-19-8/h3-5H,6H2,1-2H3,(H,15,20)
• InChI Key: OLLDYWCBGXVHIR-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C2=NNC(=S)N2CC3=CC=CO3)Cl

Description

5-(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activities.

Mechanism of Action

The mechanism of action of 5-(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes or pathways involved in the growth and proliferation of cancer cells, fungi, or bacteria.
Biochemical and physiological effects:
Studies have shown that this compound has potential biochemical and physiological effects. This compound has been shown to induce apoptosis or cell death in cancer cells, inhibit the growth of fungi and bacteria, and modulate certain signaling pathways involved in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its potential to selectively target cancer cells, fungi, or bacteria. This compound may also have lower toxicity compared to other chemotherapeutic agents. However, one limitation is the need for further studies to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for the study of 5-(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol. One potential direction is the development of analogs or derivatives with improved efficacy and selectivity. Another direction is the investigation of the potential use of this compound in combination with other chemotherapeutic agents or therapies. Additionally, further studies are needed to determine the potential use of this compound in the treatment of other diseases.

Synthesis Methods

The synthesis of 5-(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol involves the reaction of 4-(2-furylmethyl)-5-(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)-4H-1,2,4-triazole-3-thiol with a suitable reagent. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

5-(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential anticancer, antifungal, and antibacterial activities. It has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases.